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Compound of Interest

Compound Name: (12S)-12-Methyltetradecanoic acid

Cat. No.: B1627298 Get Quote

Essential Safety and Handling Guide for
(12S)-12-Methyltetradecanoic Acid
This guide provides crucial safety, handling, and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with (12S)-12-
Methyltetradecanoic acid (CAS 5502-94-3). The information is compiled to ensure safe

laboratory practices and to build trust in operational safety protocols.

Hazard Identification and Classification
Safety data sheets for (12S)-12-Methyltetradecanoic acid present some conflicting

classifications. One source indicates the substance is not classified as hazardous, while

another identifies it as an irritant.[1] To ensure the highest safety standard, it is imperative to

adhere to the more cautious classification, which identifies the compound as a potential irritant.

The following table summarizes the hazard information based on the Global Harmonized

System (GHS).
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
H335 May cause respiratory irritation

Signal Word - Warning

Source: Sigma-Aldrich Safety Information[2]

Personal Protective Equipment (PPE)
Based on the potential hazards, the following personal protective equipment is mandatory

when handling (12S)-12-Methyltetradecanoic acid to minimize exposure and ensure personal

safety.
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Protection Type Recommended Equipment Justification

Eye and Face

Safety glasses with side

shields or safety goggles are

required.[3] A face shield may

be necessary for tasks with a

high risk of splashes or dust

generation.[4][5][6]

To protect against eye irritation

from dust particles or splashes.

[2]

Hand Protection

Chemical-resistant gloves,

such as nitrile or latex, are

required.[3][4][6]

To prevent skin irritation upon

contact.[2]

Body Protection

A standard laboratory coat or

coveralls should be worn to

protect the skin and clothing.

[6]

Prevents incidental contact

with the chemical.

Respiratory

For operations that may

generate dust, a NIOSH-

approved N95 dust mask or a

respirator is recommended.[2]

[5] Handling should occur in a

well-ventilated area or under a

chemical fume hood.[7]

To avoid respiratory tract

irritation from inhaling fine

particles of the solid

compound.[2] In case of fire, a

respirator mask is necessary.

[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for maintaining a safe

laboratory environment.

3.1. Handling and Storage

Engineering Controls: Handle the compound in a well-ventilated area. Use of a chemical

fume hood is recommended for procedures that may generate dust, such as weighing or

transferring solids.

Safe Handling Practices: Avoid contact with skin and eyes.[7] Do not breathe in dust.[7]

Wash hands thoroughly after handling.[8] Avoid contact with oxidizers.[1]
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Storage Conditions: Store in a dry, cool, and well-ventilated place.[1][8] The recommended

storage temperature is 2-8°C. Keep containers tightly closed when not in use.

3.2. Spill Management

Minor Spills: For small spills, ensure proper PPE is worn. Sweep up the solid material and

place it into a suitable, labeled container for disposal.[7] There is a risk of slipping if the

product is spilled.[1]

Major Spills: Evacuate the area. Cover the spill with sand or earth to contain it.[1] Collect the

material into a labeled container for disposal.[1] Ensure the area is cleaned and

decontaminated afterward.

3.3. Disposal Plan

Waste Classification: While one source states the product is not classified as hazardous

waste, it is crucial to follow local, state, and federal regulations for chemical disposal.[1]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[8] Do not let the chemical enter drains or sewers.[7][9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or symptoms persist, seek medical

attention.[1][7]

Skin Contact

Remove contaminated clothing. Wash the

affected area immediately with soap and plenty

of water.[1][7] If irritation or other symptoms

occur, seek medical attention.

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids.[7][8] Remove contact lenses

if present and easy to do.[8] If eye irritation

persists, get medical advice/attention.[8]

Ingestion

Clean the mouth with water.[7] Do not induce

vomiting. If large amounts are swallowed or if

symptoms persist, consult a physician.[1]

Experimental Protocols
This document focuses on the safe handling and logistical information for (12S)-12-
Methyltetradecanoic acid. Detailed experimental protocols for its use in specific research

applications are beyond the scope of this safety guide and should be developed independently

by the research team.

Chemical Handling Workflow
The following diagram outlines the standard operational workflow for handling (12S)-12-
Methyltetradecanoic acid safely from receipt to disposal.
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Step 3
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Caption: Workflow for safe handling of (12S)-12-Methyltetradecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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